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Compound of Interest

Compound Name:
8-Amino-7-oxononanoic acid

hydrochloride

Cat. No.: B15552969 Get Quote

Essential Safety and Handling Guide for 8-Amino-7-
oxononanoic Acid Hydrochloride
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 8-Amino-7-oxononanoic acid
hydrochloride. The following procedures are designed to ensure the safe handling of this

compound in a laboratory setting.

Personal Protective Equipment (PPE)
While some suppliers do not classify 8-Amino-7-oxononanoic acid hydrochloride as a

hazardous substance, it is prudent to adhere to a comprehensive safety protocol. The following

table summarizes the recommended personal protective equipment.
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PPE Category Recommended Equipment

Eye Protection
Safety glasses with side shields or goggles are

mandatory to prevent eye contact.

Hand Protection

Chemically resistant gloves (e.g., nitrile) should

be worn. Gloves must be inspected before use

and disposed of properly after handling the

compound.[1]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N99 (US) or P2 (EN 143)

particulate respirator is recommended.[1] In

cases of insufficient ventilation, a full-face

supplied-air respirator should be used.[1]

Body Protection

A standard laboratory coat is required. For

procedures with a higher risk of spillage,

additional protective clothing may be necessary

to prevent skin contact.[1]

Operational Plan
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid the formation of dust and aerosols during handling.[1]

Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

Avoid contact with skin, eyes, and clothing.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended long-term storage temperature is -20°C.[1]
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Disposal Plan
Dispose of unused material and contaminated waste in accordance with local, state, and

federal regulations.

Contaminated gloves and other disposable PPE should be placed in a sealed container for

disposal.[1]

Do not allow the product to enter drains or waterways.[1][2]

Emergency Procedures
Incident First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spillage

Wear appropriate PPE. For small spills, carefully

sweep up the solid material, avoiding dust

generation, and place it in a suitable, closed

container for disposal.[1] Ventilate the area and

wash the spill site after material pickup is

complete.

Experimental Workflow
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The following diagram outlines the standard workflow for handling 8-Amino-7-oxononanoic
acid hydrochloride in a laboratory setting.

Workflow for Handling 8-Amino-7-oxononanoic Acid Hydrochloride

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh Compound in Ventilated Enclosure

Perform Experimental Procedure

Decontaminate Work Area

Dispose of Waste According to Regulations

Doff and Dispose of PPE

End of Procedure

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Safe handling workflow for 8-Amino-7-oxononanoic acid hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15552969?utm_src=pdf-body-img
https://www.benchchem.com/product/b15552969?utm_src=pdf-body
https://www.benchchem.com/product/b15552969?utm_src=pdf-custom-synthesis
https://www.biocrick.com/download/document/BCN1778/MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/40973m.pdf
https://www.benchchem.com/product/b15552969#personal-protective-equipment-for-handling-8-amino-7-oxononanoic-acid-hydrochloride
https://www.benchchem.com/product/b15552969#personal-protective-equipment-for-handling-8-amino-7-oxononanoic-acid-hydrochloride
https://www.benchchem.com/product/b15552969#personal-protective-equipment-for-handling-8-amino-7-oxononanoic-acid-hydrochloride
https://www.benchchem.com/product/b15552969#personal-protective-equipment-for-handling-8-amino-7-oxononanoic-acid-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552969?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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